Cas no 2649082-59-5 (1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene)

• Product Name: 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene
• CAS No: 2649082-59-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6282886
• PubChem ID: 105474180
• Update Time: 2025-07-19

1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene
• EN300-1791746
• 2649082-59-5

• Inchi： 1S/C13H17NO2/c1-10(2)16-12-7-5-11(6-8-12)13(3,4)14-9-15/h5-8,10H,1-4H3
• InChI Key： HPXRVWCKQXDURF-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene

Professional Introduction to 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene (CAS No. 2649082-59-5)

1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene, a compound with the CAS number 2649082-59-5, is a versatile chemical entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif comprising an isocyanate group and an alkoxy substituent on a benzene ring, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and material science.

The molecular structure of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene consists of a benzene core substituted at the 1-position with a 2-isocyanatopropane moiety and at the 4-position with a propan-2-yloxy group. This arrangement imparts distinct reactivity and functionality to the molecule, making it suitable for further chemical modifications and derivatization. The presence of the isocyanate group, –N=C=O, is particularly noteworthy as it can participate in various reactions such as urethane formation, which is crucial in polymer chemistry and drug synthesis.

In recent years, there has been a surge in research focused on the development of novel polyurethane-based materials and pharmaceuticals. The isocyanate-functionalized compounds like 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene play a pivotal role in this domain due to their ability to form stable and high-performance polymers. These polymers find applications in coatings, adhesives, foams, and biomedical materials. The alkoxy-substituted benzene ring enhances the solubility and processability of the resulting polymers, making them more adaptable for industrial use.

One of the most compelling aspects of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene is its potential in pharmaceutical applications. The compound's structural features allow it to interact with biological targets in innovative ways. For instance, the isocyanate group can undergo reaction with nucleophiles such as amines to form urea derivatives, which are known for their biological activity. Urea-based compounds have been widely studied for their roles as antimicrobial agents, anti-inflammatory drugs, and even as components in antiviral therapies.

Recent studies have highlighted the significance of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene in the development of novel drug candidates. Researchers have demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory diseases. The compound's ability to modulate enzyme activity suggests its potential as a lead molecule for further pharmacological development. Additionally, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design.

The synthesis of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isocyanate group necessitates careful handling due to its reactivity with moisture and other nucleophiles. Advanced synthetic techniques such as catalytic hydrogenation and protective group strategies are often employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its pharmaceutical potential, 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene has shown promise in material science research. The compound's ability to form polymers with tailored properties makes it valuable for developing advanced materials such as shape-memory polymers and self-healing coatings. These materials have applications ranging from aerospace engineering to biomedical devices, where functionality and durability are paramount.

The latest advancements in computational chemistry have further enhanced our understanding of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yloxy)benzene's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective drugs with improved pharmacokinetic profiles. Furthermore, computational approaches have been used to predict new synthetic pathways that could streamline the production process.

The future prospects of 1-(2-isocyanatopropan-2-yloxy)benzene are vast and multifaceted. Ongoing research aims to explore its potential in various therapeutic areas, including oncology, neurology, and infectious diseases. By leveraging cutting-edge synthetic methods and computational tools, scientists are poised to unlock new possibilities for this remarkable compound. As our understanding of its properties continues to grow, so too will its impact on both pharmaceuticals and material science.